Methyl 4-bromo-2-chloro-6-nitrobenzoate
Overview
Description
Scientific Research Applications
Organic Synthesis
Methyl 4-bromo-2-chloro-6-nitrobenzoate is a significant intermediate in organic synthesis . It is used in the production of various other compounds due to its unique structure and reactivity .
Bromination Reactions
The compound has been used in studies focusing on α-bromination reactions of carbonyl compounds . These reactions are crucial in organic chemistry, and α-brominated products derived from bromoacetophenone are significant intermediates in organic synthesis .
Production of Pharmaceuticals
The α-brominated products derived from bromoacetophenone, which can be synthesized using Methyl 4-bromo-2-chloro-6-nitrobenzoate, find extensive applications in the production of pharmaceuticals .
Production of Pesticides
Similarly, these α-brominated products are also used in the production of pesticides . This highlights the importance of Methyl 4-bromo-2-chloro-6-nitrobenzoate in the chemical industry .
Experimental Teaching
The bromination reaction of carbonyl compounds, involving Methyl 4-bromo-2-chloro-6-nitrobenzoate, is a significant topic in the field of organic chemistry. It has been incorporated into undergraduate experimental teaching to consolidate theoretical knowledge and deepen understanding of organic reaction principles .
Research on Molecular Structure
Studies have been conducted to investigate the molecular structure of compounds similar to Methyl 4-bromo-2-chloro-6-nitrobenzoate . These studies provide valuable insights into the properties and behaviors of these compounds .
Safety and Hazards
“Methyl 4-bromo-2-chloro-6-nitrobenzoate” is associated with several hazard statements including H303, H315, H319, and H335 . Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Relevant Papers Unfortunately, specific peer-reviewed papers related to “Methyl 4-bromo-2-chloro-6-nitrobenzoate” were not found in the available resources .
Mechanism of Action
Target of Action
Methyl 4-bromo-2-chloro-6-nitrobenzoate is a complex organic compoundIt’s known that the nitro group in the compound can undergo various reactions, potentially interacting with a variety of biological targets .
Mode of Action
The compound contains a nitro group, which can be introduced by nitration with hno3/h2so4 . This nitro group can undergo various reactions, potentially leading to changes in the targets it interacts with .
Biochemical Pathways
The compound’s nitro group can undergo various reactions, potentially affecting multiple biochemical pathways .
Pharmacokinetics
The compound’s molecular weight (29449) and physical form (powder) suggest that it could have specific pharmacokinetic properties .
Result of Action
The compound’s nitro group can undergo various reactions, potentially leading to a variety of molecular and cellular effects .
Action Environment
The action, efficacy, and stability of Methyl 4-bromo-2-chloro-6-nitrobenzoate can be influenced by various environmental factors. For instance, the compound’s storage temperature (room temperature) and physical form (powder) could affect its stability . Additionally, the compound’s nitro group could be affected by environmental conditions, potentially influencing its action and efficacy .
properties
IUPAC Name |
methyl 4-bromo-2-chloro-6-nitrobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrClNO4/c1-15-8(12)7-5(10)2-4(9)3-6(7)11(13)14/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXJOJPPHOCWRGX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1Cl)Br)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.48 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-bromo-2-chloro-6-nitrobenzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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